Cas no 20264-89-5 (Benzene, 1-(1,3-butadienyl)-4-nitro-)

• Product Name: Benzene, 1-(1,3-butadienyl)-4-nitro-
• CAS No: 20264-89-5
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 238943
• PubChem ID: 4547414
• Update Time: 2025-04-19

Benzene, 1-(1,3-butadienyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,3-butadienyl)-4-nitro-
• 1-buta-1,3-dienyl-4-nitrobenzene
• p-Nitrophenylbutadien
• 20264-89-5
• 1-(1,3-butadienyl)-4-nitrobenzene
• AKOS024333370
• 4-(4-nitrophenyl)-1,3 butadiene
• RUUPCAXJXOKICB-UHFFFAOYSA-N
• DTXSID40404124

• Inchi： 1S/C10H9NO2/c1-2-3-4-9-5-7-10(8-6-9)11(12)13/h2-8H,1H2
• InChI Key： RUUPCAXJXOKICB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C=CC=C)=CC=1)=O

Computed Properties

• Exact Mass: 175.06337
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14